3-Methoxypropane-1,2-diamine
Overview
Description
3-Methoxypropane-1,2-diamine is a chemical compound with the CAS Number: 101857-37-8 . It has a molecular weight of 104.15 and is a liquid at room temperature . The IUPAC name for this compound is 3-methoxy-1,2-propanediamine .
Molecular Structure Analysis
The InChI code for 3-Methoxypropane-1,2-diamine is 1S/C4H12N2O/c1-7-3-4(6)2-5/h4H,2-3,5-6H2,1H3 . Unfortunately, specific details about the molecular structure analysis of this compound were not found in the search results.Physical And Chemical Properties Analysis
3-Methoxypropane-1,2-diamine is a liquid at room temperature . Unfortunately, specific details about the physical and chemical properties of this compound were not found in the search results.Scientific Research Applications
Catalysis and Chemical Reactions
- Peroxidase Mimicry and Catalytic Studies : Schiff base ligands derived from condensation reactions involving 3-methoxy-2-hydroxybenzaldehyde and diamines like 1,2-diamino-2-methylpropane have been synthesized. These ligands, when combined with manganese(III) complexes, exhibited significant peroxidase activity, highlighting their potential in catalytic applications (Bermejo et al., 2017).
Synthesis of Novel Compounds
- Zwitterionic and Heterocyclic Compounds : An unusual rearrangement and cyclization of 2-anilino-2-ethoxy-3-oxothiobutanoic acid with aliphatic 1,3-diamines, possibly including similar structures to 3-Methoxypropane-1,2-diamine, resulted in zwitterionic derivatives of 2-hydroxypropanoic acid. These reactions also led to the formation of heterocyclic systems such as pteridine and quinoxaline (Zaleska et al., 2002).
Pharmaceutical Research
- Development of Schiff-Base Zinc(II) Complexes : Schiff-base ligands formed by the reaction of N-methylpropane-1,3-diamine with other aldehydes have been used to synthesize zinc(II) complexes. These complexes were tested for their antibacterial activities, indicating potential pharmaceutical applications (Guo, 2011).
Industrial Chemistry
- Amination of Alcohols : 1-Methoxy-2-propanol's amination by ammonia over a nickel-on-silica catalyst produced compounds like 2-amino-1-methoxypropane. This process, relevant to industrial chemistry, indicates the utility of similar compounds in large-scale chemical synthesis (Bassili & Baiker, 1990).
Environmental Applications
- Carbon Dioxide Absorption : Diamines, including N-methylpropane-1,3-diamine, have shown promise in absorbing CO2. This property is particularly important for carbon capture technologies aimed at reducing emissions from industrial sources (Yu et al., 2017).
Safety and Hazards
properties
IUPAC Name |
3-methoxypropane-1,2-diamine |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C4H12N2O/c1-7-3-4(6)2-5/h4H,2-3,5-6H2,1H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LNPOMYDQIBCEEO-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COCC(CN)N |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C4H12N2O |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID70566820 |
Source
|
| Record name | 3-Methoxypropane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70566820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
104.15 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
101857-37-8 |
Source
|
| Record name | 3-Methoxypropane-1,2-diamine | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID70566820 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 3-methoxypropane-1,2-diamine | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![Potassium trifluoro[2-(2-hydroxyethyl)phenyl]boranuide](/img/structure/B3045024.png)
